Cas no 86847-74-7 (2-(tert-butyl)-1H-pyrrolo2,3-bpyridine)

2-(tert-Butyl)-1H-pyrrolo[2,3-b]pyridine is a heterocyclic compound featuring a pyrrolopyridine core with a tert-butyl substituent at the 2-position. This structure imparts unique steric and electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The tert-butyl group enhances stability and influences reactivity, facilitating selective functionalization. Its fused bicyclic system is of interest in medicinal chemistry for designing kinase inhibitors and other bioactive molecules. The compound's rigid framework and modifiable nitrogen sites offer versatility in synthetic applications. High purity grades are available to ensure reproducibility in research and development. Suitable for controlled reactions under inert conditions.

2-(tert-butyl)-1H-pyrrolo2,3-bpyridine structure

86847-74-7 structure

Product Name:2-(tert-butyl)-1H-pyrrolo2,3-bpyridine

CAS No:86847-74-7

MF:C₁₁H₁₄N₂

MW:174.242262363434

MDL:MFCD02083381

CID:724917

PubChem ID:1484967

Update Time:2025-10-16

2-(tert-butyl)-1H-pyrrolo2,3-bpyridine Chemical and Physical Properties

Names and Identifiers

- 2-(tert-Butyl)-1H-pyrrolo[2,3-b]pyridine
- 1H-Pyrrolo[2,3-b]pyridine, 2-(1,1-dimethylethyl)-
- 2-(TERT-BUTYL)-7-AZAINDOLE
- 2-tert-butyl-1H-pyrrolo[2,3-b]pyridine
- 2-t-Butyl<1H>-pyrrolo<butylpyrrolobpyridine
- 2-tert-butyl-1H-pyrrolo<2,3-b>pyridine
- 2-tert-butyl-7-azaindole
- SCHEMBL1781693
- 2-tert-Butyl-1H-pyrrolo[2,3-b]pyridine, AldrichCPR
- A863028
- HMS1365L11
- 86847-74-7
- AKOS000802988
- DTXSID90363318
- J-506611
- FT-0678641
- 2-(1,1-Dimethylethyl)-1H-pyrrolo[2,3-b]pyridine
- MFCD02083381
- Bionet2_000605
- CS-0004122
- 7P-418S
- ZUVOATWKIJYDMN-UHFFFAOYSA-N
- 2-(tert-butyl)-1H-pyrrolo2,3-bpyridine
- MDL： MFCD02083381
- Inchi： 1S/C11H14N2/c1-11(2,3)9-7-8-5-4-6-12-10(8)13-9/h4-7H,1-3H3,(H,12,13)
- InChI Key： ZUVOATWKIJYDMN-UHFFFAOYSA-N
- SMILES： N1C2C(=CC=CN=2)C=C1C(C)(C)C

Computed Properties

Exact Mass: 174.11600
Monoisotopic Mass: 174.116
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 28.7A^2
XLogP3: 3

Experimental Properties

Density: 1.076
Boiling Point: 304.3°Cat760mmHg
Flash Point: 127.8°C
Refractive Index: 1.595
PSA: 28.68000
LogP: 2.86040

2-(tert-butyl)-1H-pyrrolo2,3-bpyridine Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

2-(tert-butyl)-1H-pyrrolo2,3-bpyridine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(tert-butyl)-1H-pyrrolo2,3-bpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	046231-1g	2-tert-Butyl-1H-pyrrolo[2,3-b]pyridine	86847-74-7	95%+	1g	￡48.00	2022-03-01
Fluorochem	046231-5g	2-tert-Butyl-1H-pyrrolo[2,3-b]pyridine	86847-74-7	95%+	5g	￡151.00	2022-03-01
Fluorochem	046231-10g	2-tert-Butyl-1H-pyrrolo[2,3-b]pyridine	86847-74-7	95%+	10g	￡261.00	2022-03-01
Alichem	A029192341-5g	2-(tert-Butyl)-1H-pyrrolo[2,3-b]pyridine	86847-74-7	95%	5g	$522.83	2023-08-31
Chemenu	CM275304-5g	2-(tert-Butyl)-1H-pyrrolo[2,3-b]pyridine	86847-74-7	95%	5g	$295	2021-06-09
Matrix Scientific	032443-1g	2-(tert-Butyl)-1H-pyrrolo[2,3-b]pyridine, 97%	86847-74-7	97%	1g	$113.00	2023-09-09
Apollo Scientific	OR9836-1g	2-(tert-Butyl)-7-azaindole	86847-74-7	95+%	1g	£119.00	2025-02-21
Apollo Scientific	OR9836-5g	2-(tert-Butyl)-7-azaindole	86847-74-7	95+%	5g	£241.00	2025-02-21
Apollo Scientific	OR9836-10g	2-(tert-Butyl)-7-azaindole	86847-74-7	95+%	10g	£396.00	2025-02-21
TRC	T136063-2.5g	2-(tert-butyl)-1H-pyrrolo[2,3-b]pyridine	86847-74-7		2.5g	$ 50.00	2022-06-03

2-(tert-butyl)-1H-pyrrolo2,3-bpyridine Suppliers

Amadis Chemical Company Limited

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Audited Supplier

(CAS:86847-74-7)2-(tert-butyl)-1H-pyrrolo2,3-bpyridine

Order Number:A863028

Stock Status:in Stock

Quantity:10g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:38

Price ($):421.0

Email:sales@amadischem.com

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